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Compound of Interest

Compound Name: Strontium bromide monohydrate

Cat. No.: B080916 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on handling and utilizing strontium bromide
monohydrate (SrBr2·H2O), a deliquescent compound that presents unique experimental

challenges.

Frequently Asked Questions (FAQs)
Q1: What is deliquescence and why is it a problem for experiments with SrBr2·H2O?

A1: Deliquescence is the process by which a substance absorbs moisture from the atmosphere

until it dissolves in the absorbed water and forms a solution. For SrBr2·H2O, this means that

the solid will become a liquid at a specific ambient relative humidity, known as the

deliquescence relative humidity (DRH). This can lead to significant experimental errors,

including inaccurate weighing, changes in concentration, and altered reaction kinetics.

Q2: How can I properly store SrBr2·H2O to prevent it from becoming a solution?

A2: To prevent deliquescence, SrBr2·H2O must be stored in a tightly sealed container in a dry

environment, such as a desiccator with a suitable desiccant or a glove box with a controlled

low-humidity atmosphere.[1][2] It is crucial to minimize the exposure of the compound to

ambient air.
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Q3: What is the difference between the monohydrate and hexahydrate forms of strontium

bromide?

A3: Strontium bromide can exist in different hydration states, with the most common being the

monohydrate (SrBr2·H2O) and the hexahydrate (SrBr2·6H2O).[3] The hexahydrate is the more

hydrated form and will lose water to become the monohydrate at elevated temperatures.[4] The

specific hydrate form can significantly impact the material's properties and experimental

outcomes.

Q4: How can I determine the hydration state of my SrBr2 sample?

A4: Thermogravimetric Analysis (TGA) is an effective method to determine the water content

and hydration state of your strontium bromide sample.[1][5][6] By heating the sample and

monitoring the mass loss at different temperatures, you can identify the transitions between

different hydrate forms. Differential Scanning Calorimetry (DSC) can also be used to

characterize these transitions.[5]
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Problem Possible Cause Solution

Inaccurate and inconsistent

weighing of SrBr2·H2O.

The compound is absorbing

moisture from the air during

weighing, leading to a

continuous increase in mass.

Weigh the SrBr2·H2O in a

controlled environment with

low relative humidity, such as a

glove box. If a controlled

environment is unavailable,

weigh the compound quickly

and use a container with a

tight-fitting lid. Consider using

an analytical balance with a

draft shield to minimize air

currents.

The SrBr2·H2O powder has

turned into a liquid or a sticky

solid in its storage container.

The storage container was not

airtight, or the desiccant in the

desiccator is exhausted,

allowing the compound to

absorb atmospheric moisture.

Discard the deliquesced

material as its water content is

unknown and will lead to

inaccurate results. Obtain a

fresh, dry sample and ensure it

is stored in a properly sealed

container within a functioning

desiccator or glove box.

Regularly check and

regenerate or replace the

desiccant.

Experimental results are not

reproducible when using

SrBr2·H2O from different

batches.

The hydration state of the

SrBr2·H2O may vary between

batches, leading to differences

in the actual amount of SrBr2

used.

Before use, characterize the

hydration state of each new

batch of SrBr2·H2O using

Thermogravimetric Analysis

(TGA) to ensure consistency in

your experiments.

During a reaction, the

SrBr2·H2O appears to be

dissolving or changing its

physical state unexpectedly.

The local humidity generated

by the reaction or the

experimental setup is

exceeding the deliquescence

relative humidity of SrBr2·H2O

at the reaction temperature.

If possible, conduct the

reaction under a dry, inert

atmosphere (e.g., nitrogen or

argon). Alternatively, consider

if the reaction can be

performed at a temperature
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where the deliquescence

relative humidity is higher than

the ambient humidity.

Data Presentation
Table 1: Hydration and Dehydration Behavior of Strontium Bromide at Various Water Vapor

Pressures

Water Vapor Partial
Pressure (kPa)

Dehydration Onset
Temperature (°C)

Hydration Onset
Temperature (°C)

5 ~160 ~138

10 ~175 ~155

20 ~190 ~170

40 ~210 ~190

60 ~220 ~205

80 ~230 ~215

Note: This data is derived from thermogravimetric analysis of the SrBr2/H2O system and

indicates the temperatures at which the transition between the anhydrous and monohydrate

forms begins under dynamic conditions. The deliquescence point of SrBr2·H2O will be

influenced by these conditions.

Experimental Protocols
Protocol 1: Handling and Dispensing Deliquescent
SrBr2·H2O
Objective: To accurately weigh and dispense SrBr2·H2O while minimizing moisture absorption.

Materials:

SrBr2·H2O
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Spatula

Weighing boat or vial

Analytical balance

Glove box or desiccator with a humidity indicator

Procedure:

Ensure the glove box or desiccator is at the lowest possible relative humidity.

Transfer the sealed container of SrBr2·H2O into the controlled environment.

Allow the container to equilibrate to the temperature of the controlled environment to prevent

condensation upon opening.

Perform all manipulations, including opening the container and weighing, within the

controlled environment.

Use a clean, dry spatula to transfer the desired amount of SrBr2·H2O to a pre-weighed boat

or vial.

Work quickly to minimize the exposure time of the powder to any residual moisture.

Immediately seal the weighing container and the stock container of SrBr2·H2O after

dispensing.

If a glove box is not available, have all materials ready and perform the weighing as rapidly

as possible in a draft-free area. Immediately transfer the weighed sample to the reaction

vessel.

Protocol 2: Characterization of SrBr2·H2O Hydration
State by Thermogravimetric Analysis (TGA)
Objective: To determine the water content and identify the hydration state of a strontium

bromide sample.
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Materials:

SrBr2·H2O sample

Thermogravimetric Analyzer (TGA)

TGA sample pans (e.g., alumina or platinum)

Inert purge gas (e.g., nitrogen or argon)

Procedure:

Calibrate the TGA instrument for temperature and mass according to the manufacturer's

instructions.

In a low-humidity environment (e.g., a glove box), load a small, representative sample of

SrBr2·H2O (typically 5-10 mg) into a TGA pan.

Place the sample pan in the TGA furnace.

Purge the furnace with the inert gas at a constant flow rate (e.g., 50-100 mL/min) to remove

air and any adsorbed moisture.

Set the TGA temperature program. A typical program would be:

Equilibrate at a low temperature (e.g., 30°C).

Ramp the temperature at a controlled rate (e.g., 10°C/min) to a temperature high enough

to ensure all water of hydration is removed (e.g., 250°C).

Record the mass of the sample as a function of temperature.

Analyze the resulting TGA curve. The distinct steps in mass loss correspond to the loss of

water molecules. From the percentage of mass loss, the initial hydration state of the sample

can be calculated. The transition from hexahydrate to dihydrate occurs around 89°C, and the

anhydrous form is obtained at 180°C.

Mandatory Visualization
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Caption: Workflow for handling deliquescent SrBr2·H2O.
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Caption: Troubleshooting logic for weighing errors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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